2-[({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)carbonyl]cyclohexanecarboxylic acid

• IUPAC Name: 2-[[4-(1,3-thiazol-2-ylcarbamoyl)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C18H19N3O4S/c22-15(21-18-19-9-10-26-18)11-5-7-12(8-6-11)20-16(23)13-3-1-2-4-14(13)17(24)25/h5-10,13-14H,1-4H2,(H,20,23)(H,24,25)(H,19,21,22)
• InChI Key: RFUDVJOOUBKKPY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)NC2=CC=C(C=C2)C(=O)NC3=NC=CS3)C(=O)O
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol

Description

2-[({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)carbonyl]cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C18H19N3O4S and its molecular weight is 373.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-[({4-[(1,3-thiazol-2-ylamino)carbonyl]phenyl}amino)carbonyl]cyclohexanecarboxylic acid is 373.10962727 g/mol and the complexity rating of the compound is 537. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related compounds have been a significant area of research. For instance, Rossin et al. (2012) detailed the synthesis and CO2 uptake of a chiral Co(II) Metal-Organic Framework containing a thiazolidine-based spacer, demonstrating the potential of these compounds in gas adsorption and storage applications (Rossin et al., 2012). Similarly, Mathieu et al. (2015) described the synthesis of 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs) as constrained heterocyclic γ-amino acids, showcasing their relevance in mimicking protein secondary structures (Mathieu et al., 2015).

Biological Activity

The exploration of biological activities is another crucial research application. Aly and El-Sayed (2006) investigated new 1,3,4-thiadiazole derivatives, revealing the potential for creating Schiff bases that could lead to the development of novel therapeutic agents (Aly & El-Sayed, 2006). Ulus et al. (2016) synthesized acridine-acetazolamide conjugates and studied their inhibition effects on human carbonic anhydrase isoforms, indicating the therapeutic potential of these compounds (Ulus et al., 2016).

Environmental and Material Applications

Yang et al. (2018) focused on the synthesis and analysis of carbon-14 labelled dufulin, highlighting the use of radiolabelled compounds in environmental and metabolic studies, which could be relevant to understanding the behavior of similar compounds (Yang et al., 2018).

Antimicrobial Activity

Koparir et al. (2011) synthesized novel aminophosphinic acids containing cyclobutane and 1,3-thiazole, examining their in-vitro antimicrobial activity. This research underscores the potential of these compounds in developing new antimicrobial agents (Koparir et al., 2011).